Cas no 575489-80-4 (1H-Pyrazole, 1-[(3S)-4,4-dicyano-3-methyl-1-oxobutyl]-3,5-dimethyl-)
575489-80-4 structure
Product Name:1H-Pyrazole, 1-[(3S)-4,4-dicyano-3-methyl-1-oxobutyl]-3,5-dimethyl-
CAS No:575489-80-4
MF:C12H14N4O
MW:230.265761852264
CID:335574
PubChem ID:71441009
Update Time:2025-04-19
1H-Pyrazole, 1-[(3S)-4,4-dicyano-3-methyl-1-oxobutyl]-3,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 1-[(3S)-4,4-dicyano-3-methyl-1-oxobutyl]-3,5-dimethyl-
- 2-[(2S)-4-(3,5-dimethylpyrazol-1-yl)-4-oxobutan-2-yl]propanedinitrile
- DTXSID50849961
- [(2S)-4-(3,5-Dimethyl-1H-pyrazol-1-yl)-4-oxobutan-2-yl]propanedinitrile
- 575489-80-4
-
- Inchi: 1S/C12H14N4O/c1-8(11(6-13)7-14)4-12(17)16-10(3)5-9(2)15-16/h5,8,11H,4H2,1-3H3/t8-/m0/s1
- InChI Key: ZXMCNJQQOGBGIX-QMMMGPOBSA-N
- SMILES: O=C(C[C@H](C)C(C#N)C#N)N1C(C)=CC(C)=N1
Computed Properties
- Exact Mass: 230.11676108g/mol
- Monoisotopic Mass: 230.11676108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 82.5Ų
1H-Pyrazole, 1-[(3S)-4,4-dicyano-3-methyl-1-oxobutyl]-3,5-dimethyl- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
575489-80-4 (1H-Pyrazole, 1-[(3S)-4,4-dicyano-3-methyl-1-oxobutyl]-3,5-dimethyl-) Related Products
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